Cas no 1225816-67-0 (4-(3-bromophenyl)-2-methylbutanoic acid)
4-(3-bromophenyl)-2-methylbutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3-bromophenyl)-2-methylbutanoic acid
- 1225816-67-0
- EN300-1912745
- AKOS017554478
-
- Inchi: 1S/C11H13BrO2/c1-8(11(13)14)5-6-9-3-2-4-10(12)7-9/h2-4,7-8H,5-6H2,1H3,(H,13,14)
- InChI Key: ZZHSDYKUHUQORJ-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1)CCC(C(=O)O)C
Computed Properties
- Exact Mass: 256.00989g/mol
- Monoisotopic Mass: 256.00989g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 194
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 37.3Ų
4-(3-bromophenyl)-2-methylbutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1912745-0.05g |
4-(3-bromophenyl)-2-methylbutanoic acid |
1225816-67-0 | 0.05g |
$468.0 | 2023-09-17 | ||
| Enamine | EN300-1912745-0.1g |
4-(3-bromophenyl)-2-methylbutanoic acid |
1225816-67-0 | 0.1g |
$490.0 | 2023-09-17 | ||
| Enamine | EN300-1912745-0.25g |
4-(3-bromophenyl)-2-methylbutanoic acid |
1225816-67-0 | 0.25g |
$513.0 | 2023-09-17 | ||
| Enamine | EN300-1912745-0.5g |
4-(3-bromophenyl)-2-methylbutanoic acid |
1225816-67-0 | 0.5g |
$535.0 | 2023-09-17 | ||
| Enamine | EN300-1912745-1.0g |
4-(3-bromophenyl)-2-methylbutanoic acid |
1225816-67-0 | 1g |
$1086.0 | 2023-06-02 | ||
| Enamine | EN300-1912745-2.5g |
4-(3-bromophenyl)-2-methylbutanoic acid |
1225816-67-0 | 2.5g |
$1089.0 | 2023-09-17 | ||
| Enamine | EN300-1912745-5.0g |
4-(3-bromophenyl)-2-methylbutanoic acid |
1225816-67-0 | 5g |
$3147.0 | 2023-06-02 | ||
| Enamine | EN300-1912745-10.0g |
4-(3-bromophenyl)-2-methylbutanoic acid |
1225816-67-0 | 10g |
$4667.0 | 2023-06-02 | ||
| Enamine | EN300-1912745-1g |
4-(3-bromophenyl)-2-methylbutanoic acid |
1225816-67-0 | 1g |
$557.0 | 2023-09-17 | ||
| Enamine | EN300-1912745-5g |
4-(3-bromophenyl)-2-methylbutanoic acid |
1225816-67-0 | 5g |
$1614.0 | 2023-09-17 |
4-(3-bromophenyl)-2-methylbutanoic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 4-(3-bromophenyl)-2-methylbutanoic acid
Introduction to 4-(3-bromophenyl)-2-methylbutanoic acid (CAS No: 1225816-67-0)
4-(3-bromophenyl)-2-methylbutanoic acid, identified by its Chemical Abstracts Service (CAS) number 1225816-67-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a 3-bromophenyl moiety and a 2-methylbutanoic acid backbone, exhibits unique structural and functional properties that make it a valuable intermediate in synthetic chemistry and drug development.
The molecular structure of 4-(3-bromophenyl)-2-methylbutanoic acid consists of a branched alkyl chain attached to a carboxylic acid group, with a brominated aromatic ring at the 3-position. This configuration imparts distinct reactivity and binding capabilities, making it a versatile building block for medicinal chemists. The presence of the 3-bromophenyl group, in particular, facilitates various coupling reactions, such as Suzuki-Miyaura cross-coupling, which are widely employed in the synthesis of complex organic molecules.
In recent years, the pharmaceutical industry has shown increasing interest in compounds containing brominated aromatic rings, due to their role as pharmacophores in numerous therapeutic agents. For instance, drugs targeting neurological disorders and cancer have been developed using analogs of 4-(3-bromophenyl)-2-methylbutanoic acid. The bromine atom at the 3-position enhances the compound's interaction with biological targets, improving its pharmacological activity. This has led to extensive research into derivatives of this compound as potential lead candidates for new drugs.
One of the most compelling aspects of 4-(3-bromophenyl)-2-methylbutanoic acid is its utility in the synthesis of bioactive molecules. Researchers have leveraged its structural features to develop novel inhibitors and modulators of key enzymes involved in metabolic pathways. For example, studies have demonstrated its effectiveness in modulating enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. The ability to fine-tune the pharmacological properties of these derivatives by altering substituents on the 2-methylbutanoic acid moiety has opened new avenues for therapeutic intervention.
The synthesis of 4-(3-bromophenyl)-2-methylbutanoic acid typically involves multi-step organic transformations, starting from commercially available precursors. Key steps include bromination of phenylacetic acid derivatives followed by alkylation and carboxylation reactions. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. The growing demand for high-quality intermediates like 4-(3-bromophenyl)-2-methylbutanoic acid has spurred innovation in catalytic systems and green chemistry approaches to minimize waste and improve yields.
From a biochemical perspective, the carboxylic acid group of 4-(3-bromophenyl)-2-methylbutanoic acid allows for further functionalization through esterification, amidation, or decarboxylation reactions. These modifications can enhance solubility, stability, or bioavailability, critical factors for drug development. Additionally, the presence of the branched alkyl chain contributes to lipophilicity, influencing how the compound interacts with biological membranes. This balance between hydrophilicity and lipophilicity is often crucial for achieving optimal pharmacokinetic profiles.
Recent studies have also explored the role of 4-(3-bromophenyl)-2-methylbutanoic acid in material science applications beyond pharmaceuticals. Its unique structural motifs make it a candidate for designing novel polymers and coatings with enhanced mechanical or chemical properties. For instance, researchers have investigated its incorporation into polymeric matrices to improve thermal stability or corrosion resistance. Such applications highlight the compound's versatility and underscore its potential beyond traditional medicinal chemistry contexts.
The regulatory landscape for compounds like 4-(3-bromophenyl)-2-methylbutanoic acid is governed by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical-grade material meets stringent quality standards. As research continues to uncover new applications for this compound, regulatory bodies will likely adapt guidelines to accommodate emerging uses while maintaining safety and efficacy.
In conclusion,4-(3-bromophenyl)-2-methylbutanoic acid (CAS No: 1225816-67-0) represents a fascinating compound with broad utility in pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features enable diverse applications, from drug development to advanced materials engineering. As scientists continue to explore its potential through innovative research methodologies,4-(3-bromophenyl)-2-methylbutanoic acid is poised to remain a cornerstone in both academic and industrial settings.
1225816-67-0 (4-(3-bromophenyl)-2-methylbutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)